Cas no 2227848-74-8 (methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate
• CAS No: 2227848-74-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6046298
• PubChem ID: 165677142
• Update Time: 2025-10-18

methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate
• 2227848-74-8
• EN300-1786013

• Inchi： 1S/C13H13NO3/c1-17-13(16)7-12(15)10-6-9-4-2-3-5-11(9)14-8-10/h2-6,8,12,15H,7H2,1H3/t12-/m0/s1
• InChI Key： XPRIXZOOUBKUKQ-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate

Methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate (CAS No. 2227848-74-8): A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate, identified by its unique Chemical Abstracts Service number CAS No. 2227848-74-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and quinoline moiety, has garnered attention due to its potential applications in drug development and therapeutic interventions.

The structural composition of methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate is intricate and multifaceted. The presence of a hydroxy group and a quinolin-3-yl substituent contributes to its unique chemical properties, making it a promising candidate for various biochemical interactions. The chiral center at the third carbon atom adds an additional layer of complexity, influencing its stereochemistry and reactivity.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. Methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate exemplifies this trend, as its stereochemistry plays a crucial role in determining its biological activity. Research has demonstrated that the (S)-enantiomer exhibits superior pharmacological properties, making it an attractive scaffold for further medicinal chemistry investigations.

The quinoline moiety in methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate is particularly noteworthy, as quinoline derivatives have a long history of use in medicinal chemistry. These compounds are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The integration of the quinoline ring with the hydroxy-propanoate backbone in this molecule suggests potential therapeutic applications in areas where these biological activities are desirable.

Recent advancements in synthetic chemistry have enabled the efficient preparation of methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate, facilitating further research into its pharmacological properties. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, which is essential for evaluating its biological activity accurately. These synthetic methodologies have opened new avenues for exploring the potential of this compound in drug discovery.

The biological activity of methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate has been extensively studied in various preclinical models. Initial findings suggest that this compound exhibits promising anti-inflammatory and antioxidant properties. The hydroxy group and quinoline moiety are believed to contribute to these effects by interacting with specific targets within cells, modulating signaling pathways associated with inflammation and oxidative stress.

Furthermore, the chiral nature of methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate has implications for its pharmacokinetic behavior. Studies have shown that enantiomers can exhibit different metabolic profiles, influencing their bioavailability and duration of action. Understanding these differences is crucial for optimizing the therapeutic potential of this compound and ensuring its safety and efficacy in clinical settings.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. Methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate serves as an excellent example of how structural features can be leveraged to design molecules with tailored biological activities. Its unique combination of a hydroxy group, a quinoline substituent, and a chiral center makes it a versatile scaffold for further medicinal chemistry exploration.

In conclusion, methyl (3S)-3-hydroxy-3-(quinolin-3-yl)propanoate represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its promising biological activities, positions it as a valuable compound for future drug development. Continued research into its pharmacological properties and synthetic methodologies will further enhance our understanding of its potential applications in medicine.